ethyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylglycinate

• IUPAC Name: ethyl 2-[(6-chloro-2-methylpyrimidin-4-yl)-methylamino]acetate
• InChI: InChI=1S/C10H14ClN3O2/c1-4-16-10(15)6-14(3)9-5-8(11)12-7(2)13-9/h5H,4,6H2,1-3H3
• InChI Key: IPCWAWJLJHNFGD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(C)C1=CC(=NC(=N1)C)Cl
• Molecular Formula: C10H14ClN3O2
• Molecular Weight: 243.69 g/mol

Description

Ethyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylglycinate (ECMPG) is a novel compound that has been recently identified as a potential therapeutic agent. ECMPG has a number of biochemical and physiological effects, and is being studied for its potential applications in laboratory experiments.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• Researchers have explored the synthesis of various derivatives of ethyl N-alkyl-N-(6-amino-5-formylpyrimidin-4-yl)-glycinate, which are converted through intramolecular cyclization to produce methyl 7H-pyrrolo[2,3-d]pyrimidine-6-carboxylates. These derivatives are significant for their potential use in creating new heterocyclic compounds, which are crucial in medicinal chemistry (Verves et al., 2013).

Organic Reactions and Synthesis

• In the field of organic chemistry, studies have shown that ethyl N-methyl-N-(3,4-methylenedioxy)benzylglycinate undergoes cyclopalladation, which is a crucial step in organic synthesis processes. This compound has been used in the development of a new synthesis method for the isoquinoline ring, demonstrating its importance in organic synthesis (Barr et al., 1983).

Novel Reagents in Heterocyclic Synthesis

• Ethyl (Z)-2-[2,2-bis(ethoxycarbonyl)vinyl]amino-3-dimethylaminopropenoate, a reagent derived from ethyl N-2,2-bis(ethoxycarbonyl)vinylglycinate, has been prepared and used in the synthesis of heteroaryl substituted β-amino-α,β-dehydro-amino acid derivatives. This illustrates the compound's role as a novel reagent in creating complex heterocyclic systems, which are valuable in drug discovery (Soršak et al., 1995).

Applications in Antimicrobial Activity

• In pharmacology, derivatives of ethyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylglycinate have been synthesized and tested for their antimicrobial activity. These studies are important in the search for new antimicrobial agents, particularly in the context of increasing antibiotic resistance (Mohammad et al., 2017).

Catalysis and Reaction Mechanisms

• Ethyl 2-methyl-2,3-butadienoate, a related compound, has been used to study [4 + 2] annulation reactions in the presence of organic phosphine catalysts. This research contributes to the understanding of reaction mechanisms and catalysis in organic chemistry (Zhu et al., 2003).

Transformation Reactions in Chemistry

• Methyl N-methyl-N-(6-substituted-5-nitropyrimidin-4-yl)glycinates, similar in structure to this compound, have been studied for their transformation reactions with sodium alkoxides. These studies are significant for understanding complex chemical transformations in synthetic chemistry (Susvilo et al., 2006).

Molecular Docking Studies

• Ethyl glycinate, a related compound, has been synthesized and used in molecular docking studies with various proteins. These studies are important for understanding how small molecules interact with biological targets, which is crucial in drug design (L et al., 2020).

Mechanism of Action

Target of Action

It is known that pyrimidine derivatives, such as this compound, often interact with various biological targets . These targets can include enzymes, receptors, and other proteins, which play crucial roles in numerous biological processes .

Mode of Action

Compounds with a pyrimidine nucleus are known to bind with high affinity to multiple receptors . This binding can lead to changes in the function of the target, potentially altering cellular processes.

Biochemical Pathways

Pyrimidine derivatives are known to be involved in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The compound’s interaction with its targets can influence these pathways, leading to downstream effects.

Result of Action

Based on the known biological activities of pyrimidine derivatives, it can be inferred that the compound may have a broad range of effects, potentially influencing cellular processes related to inflammation, viral replication, cancer cell proliferation, and more .